Cas no 2968-09-4 (1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one)

• Product Name: 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one
• CAS No: 2968-09-4
• MF: C₉H₉FOS
• MW: 184.230564832687
• MDL: MFCD12779613
• CID: 3932115
• PubChem ID: 23442899
• Update Time: 2025-10-25

1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-fluoro-4-(methylthio)phenyl]-
• 1-[3-fluoro-4-(methylsulfanyl)phenyl]ethan-1-one
• 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one
• SCHEMBL6112852
• 1-[3-fluoro-4-(methylthio)-phenyl]ethanone
• 3'-Fluoro-4'-(methylthio)acetophenone
• CS-0263298
• 1-[3-Fluoro-4-(methylthio)phenyl]ethanone
• Z732207810
• EN300-86037
• AKOS008143034
• NNTGAWVZMJBMBV-UHFFFAOYSA-N
• 2968-09-4
• 1-[3-FLUORO-4-(METHYLSULFANYL)PHENYL]ETHANONE
• 1-(3-fluoro-4-methylsulfanylphenyl)ethanone

• MDL： MFCD12779613
• Inchi： 1S/C9H9FOS/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3
• InChI Key： NNTGAWVZMJBMBV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C)=O)=CC=1F

Computed Properties

• Exact Mass: 184.036
• Monoisotopic Mass: 184.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one

Comprehensive Overview of 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one (CAS No. 2968-09-4)

1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one (CAS No. 2968-09-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluorine and methylsulfanyl functional groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in the development of novel bioactive molecules and advanced materials.

The molecular structure of 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one features a phenylethanone core substituted with a fluoro group at the 3-position and a methylsulfanyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The presence of the fluorine atom enhances the compound's stability and lipophilicity, making it a promising candidate for drug design and medicinal chemistry. Meanwhile, the methylsulfanyl group contributes to its versatility in organic synthesis and catalysis.

In recent years, the demand for fluorinated compounds like 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one has surged due to their widespread use in pharmaceutical intermediates and agrochemicals. Fluorine incorporation is a common strategy in drug discovery to improve metabolic stability, bioavailability, and binding affinity. This compound's potential as a building block for small-molecule drugs has made it a subject of extensive research, particularly in the development of anti-inflammatory and antimicrobial agents.

Beyond pharmaceuticals, 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one is also explored in material science for its role in synthesizing functional polymers and liquid crystals. Its ability to modify electronic properties makes it suitable for applications in organic electronics and optoelectronic devices. The compound's thermal stability and solubility in common organic solvents further enhance its utility in these fields.

From an environmental and sustainability perspective, the synthesis of 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one aligns with the growing emphasis on green chemistry and eco-friendly processes. Researchers are investigating catalytic methods and renewable feedstocks to produce this compound with minimal environmental impact. This focus on sustainability resonates with current trends in chemical manufacturing and regulatory compliance.

In conclusion, 1-3-fluoro-4-(methylsulfanyl)phenylethan-1-one (CAS No. 2968-09-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with its applicability in drug development, material science, and sustainable chemistry, make it a valuable subject of ongoing research. As advancements in organic synthesis and molecular design continue, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.